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Compound of Interest

Compound Name: 3-(3-Chlorophenyl)propan-1-amine

Cat. No.: B095525

For Researchers, Scientists, and Drug Development Professionals

This document provides guidelines for the safe handling and storage of 3-(3-
Chlorophenyl)propan-1-amine (CAS No. 18655-49-7). The information is compiled from
available safety data resources. Researchers should always consult a comprehensive Safety
Data Sheet (SDS) from their supplier before use and perform a thorough risk assessment.

Safety and Handling

1.1 Hazard Summary

3-(3-Chlorophenyl)propan-1-amine is a chemical intermediate intended for research and
development purposes. Based on available data for the compound and structurally similar
molecules, it should be handled with care. The primary potential hazards are associated with
ingestion, skin contact, and inhalation.

Hazard Statements:

e H303: May be harmful if swallowed.

e H313: May be harmful in contact with skin.
e H333: May be harmful if inhaled.

1.2 Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b095525?utm_src=pdf-interest
https://www.benchchem.com/product/b095525?utm_src=pdf-body
https://www.benchchem.com/product/b095525?utm_src=pdf-body
https://www.benchchem.com/product/b095525?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

A comprehensive personal protective equipment strategy is crucial to minimize exposure.

PPE Category Item Specifications
Chemical safety goggles or a
Eye Protection Safety Goggles face shield should be worn to

protect against splashes.

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Inspect gloves

for integrity before each use.

Respiratory Protection

Respirator

Use in a well-ventilated area. If
ventilation is inadequate or
when handling powders, an
N95 or higher-rated respirator

may be necessary.

Body Protection

Laboratory Coat

A standard laboratory coat

should be worn.

1.3 Engineering Controls

e Work with 3-(3-Chlorophenyl)propan-1-amine should be conducted in a well-ventilated

laboratory.

o For procedures that may generate dust or aerosols, a chemical fume hood is recommended.

e An eyewash station and safety shower should be readily accessible in the work area.

1.4 Spill and Waste Disposal

e Spills: In case of a spill, evacuate the area. Wearing appropriate PPE, absorb the spill with

an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal.

» Waste Disposal: Dispose of waste materials in accordance with local, state, and federal

regulations. Do not allow the chemical to enter drains or waterways.
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Storage Guidelines

Proper storage is essential to maintain the integrity and stability of 3-(3-Chlorophenyl)propan-

1-amine.
Parameter Recommendation
Short-term (1-2 weeks): -4°CLong-term (1-2
Temperature
years): -20°C[1]
] Store in a tightly sealed, light-resistant
Container ]
container.
Atmosphere Store in a dry environment.
Incompatible Materials Avoid strong oxidizing agents.

Quantitative Data

A comprehensive Safety Data Sheet with detailed quantitative physical and chemical properties
for 3-(3-Chlorophenyl)propan-1-amine was not publicly available at the time of this writing.
Researchers should consult the documentation provided by their chemical supplier for specific
data such as melting point, boiling point, density, and solubility.

Experimental Protocols
4.1 Protocol: Preparation of a Stock Solution

This protocol outlines a general procedure for preparing a stock solution of 3-(3-
Chlorophenyl)propan-1-amine. All work should be performed in a chemical fume hood.

Materials:
e 3-(3-Chlorophenyl)propan-1-amine
e Appropriate solvent (e.g., DMSO, Ethanol)

o Volumetric flask
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Analytical balance

Spatula

Pipettes

Personal Protective Equipment (as outlined in section 1.2)

Procedure:

Pre-weighing: Tare a clean, dry weighing vessel on the analytical balance.

e Weighing: Carefully weigh the desired amount of 3-(3-Chlorophenyl)propan-1-amine into
the weighing vessel. Record the exact weight.

o Transfer: Quantitatively transfer the weighed compound into the volumetric flask.

» Dissolution: Add a small amount of the chosen solvent to the volumetric flask and swirl gently
to dissolve the compound.

 Dilution: Once the solid is fully dissolved, add the solvent to the calibration mark of the
volumetric flask.

e Mixing: Cap the flask and invert several times to ensure a homogenous solution.

o Labeling: Clearly label the flask with the chemical name, concentration, solvent, and date of
preparation.

» Storage: Store the stock solution under the recommended conditions (see Section 2.0).

Diagrams
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Safe Handling and Storage Workflow for 3-(3-Chlorophenyl)propan-1-amine
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Spill Response Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chlorophenyl-propan-1-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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